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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lanasol Yellow 4G, a monoazo reactive dye developed by Ciba in 1966, has a long history of
use in the textile industry for its vibrant color and high fastness on wool and silk.[1] While its
primary application has been industrial, its inherent chemical properties, particularly the
presence of an a-bromoacrylamide reactive group, suggest a potential for repurposing as a
research dye for bioconjugation. This technical guide provides a comprehensive overview of
the discovery, chemical properties, and a theoretical framework for the development of
Lanasol Yellow 4G as a research dye for labeling proteins and other biomolecules. This
document outlines its chemical synthesis, known spectroscopic data, and proposes
experimental protocols for its use in a research setting.

Discovery and Development

Lanasol Yellow 4G (C.I. Reactive Yellow 39) was commercially introduced by Ciba (later Ciba-
Geigy) in 1966 as part of the Lanasol range of reactive dyes.[1] These dyes were designed to
form covalent bonds with fibers, providing excellent wash and light fastness. Lanasol Yellow
4G is a single azo dye, characterized by the presence of an a-bromoacrylamide group, which is
responsible for its reactivity.[1][2]

The synthesis of Lanasol Yellow 4G involves a two-step process:
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» Diazotization: 2-Amino-4-(2-bromoacrylamido)benzenesulfonic acid is treated with a source

of nitrous acid to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with 2,5-Bichloro-4-(3-methyl-5-

0xo0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Lanasol Yellow 4G

molecule.[2]

Chemical and Physical Properties

Lanasol Yellow 4G is a green-light yellow powder with good solubility in water.[2] Its chemical

structure and properties are summarized in the table below.

Property

Value

Chemical Name

disodium 4-[4-[5-(2-bromoprop-2-enoylamino)-2-
sulfonato-phenyl]azo-3-methyl-5-ox0-4H-

pyrazol-1-yl]-2,5-dichloro-benzenesulfonate

C.l. Name Reactive Yellow 39
CAS Number 70247-70-0

Molecular Formula C19H12BrCl2NsNa20sS2
Molecular Weight 699.25 g/mol

Reactive Group

a-bromoacrylamide

Absorption Maximum (Amax)

400 nm[3]

Emission Maximum (Aem)

Not reported in scientific literature

Molar Extinction Coefficient (g)

Not reported in scientific literature

Quantum Yield (®)

Not reported in scientific literature

Potential as a Research Dye: The Chemistry of

Bioconjugation

The utility of a dye in research, particularly in fluorescence-based applications, hinges on its

ability to be covalently attached to a biomolecule of interest, a process known as
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bioconjugation. The a-bromoacrylamide reactive group of Lanasol Yellow 4G provides a
chemical handle for such conjugation. This group can react with nucleophilic side chains of
amino acids in proteins, primarily the thiol group of cysteine and the amino group of lysine.

The reaction with cysteine is proposed to occur via a Michael addition, while the reaction with
lysine can also proceed through a similar mechanism. This covalent bond formation allows for
the stable labeling of proteins for subsequent visualization and analysis.

Below is a diagram illustrating the potential reaction pathways for the conjugation of Lanasol
Yellow 4G to cysteine and lysine residues in a protein.
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1. Prepare Protein Solution 2. Prepare Lanasol Yellow 4G Solution
(2-10 mg/mL in amine-free buffer) (20 mg/mL in DMF/DMSO)

3. Mix and Incubate
(1-2 hours at RT, in dark)

4. Quench Reaction
(Add Tris-HCI)

5. Purify Labeled Protein
(Size-Exclusion Chromatography)

6. Characterize Conjugate
(Spectrophotometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363259#lanasol-yellow-4g-discovery-and-
development-as-a-research-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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